Cas no 22611-37-6 (Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI))

Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI) structure
22611-37-6 structure
Product Name:Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI)
CAS No:22611-37-6
MF:C31H48O4
MW:484.710430145264
CID:285119
PubChem ID:44567123
Update Time:2025-04-19

Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI)
    • HYDROXYEUPHADIENOIC ACID METHYL ESTER
    • 16-Formylgitoxin
    • methyl kulonate
    • O16-Formyl-gitoxin
    • methyl (2R)-2-[(5R,9R,10R,13S,14S,16S,17S)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-methylhept-5-enoate
    • Q27138860
    • 22611-37-6
    • CHEBI:70529
    • CHEMBL517173
    • NSC126321
    • methyl 16-hydroxy-3-oxolanosta-7,24-dien-21-oate
    • NSC-126321
    • DTXSID50945270
    • Methyl(13alpha,14beta,16beta,17alpha)-16-hydroxy-3-oxolanosta-7,24-dien-21-oate
    • Inchi: 1S/C31H48O4/c1-19(2)10-9-11-20(27(34)35-8)26-23(32)18-31(7)22-12-13-24-28(3,4)25(33)15-16-29(24,5)21(22)14-17-30(26,31)6/h10,12,20-21,23-24,26,32H,9,11,13-18H2,1-8H3/t20-,21+,23+,24+,26-,29-,30+,31-/m1/s1
    • InChI Key: ZLOYHDGVJFCYJK-RLIKWOGQSA-N
    • SMILES: O[C@H]1C[C@]2(C)C3=CC[C@H]4C(C)(C)C(CC[C@]4(C)[C@H]3CC[C@@]2(C)[C@@H]1[C@H](C(=O)OC)CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 484.35500
  • Monoisotopic Mass: 484.355
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 940
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 6.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.08
  • Boiling Point: 567.8°C at 760 mmHg
  • Flash Point: 173.1°C
  • Refractive Index: 1.537
  • PSA: 63.60000
  • LogP: 6.66710

Lanosta-7,24-dien-21-oicacid, 16-hydroxy-3-oxo-, methyl ester, (13a,14b,16b,17a)- (9CI) Related Literature

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